1,5-Bis(4-chlorophenyl)-1H-imidazole

• CAS No.: 61278-57-7
• Molecular Formula: C15H10Cl2N2
• Molecular Weight: 289.2 g/mol
• IUPAC Name: 1,5-bis(4-chlorophenyl)imidazole
• InChI: InChI=1S/C15H10Cl2N2/c16-12-3-1-11(2-4-12)15-9-18-10-19(15)14-7-5-13(17)6-8-14/h1-10H
• InChI Key: CZVZDMOCXWYDLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CN2C3=CC=C(C=C3)Cl)Cl

Description

1,5-Bis(4-chlorophenyl)-1H-imidazole is a chemical compound supplied for research and development purposes. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Imidazole derivatives are a significant focus in medicinal chemistry due to their broad spectrum of biological activities . Research on structurally similar bis-imidazole and chlorophenyl-imidazole compounds has indicated potential value in several areas of scientific investigation. These analogs have been studied for anticancer properties, with some showing promising cytotoxic effects against various human cancer cell lines, including breast (MCF-7) and cervical (HeLa) cancers . Other imidazole derivatives demonstrate antimicrobial activity; specific compounds have shown strong, selective antifungal effects against strains like C. albicans by potentially inhibiting the fungal enzyme lanosterol 14α-demethylase . The presence of the imidazole core and chlorophenyl substituents is often associated with these bioactive profiles, making this compound a point of interest for further exploration in developing new therapeutic agents . Researchers are encouraged to investigate this compound's specific properties and mechanisms of action thoroughly.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Yield: The dichloro-difluorophenyl derivative () exhibits a significantly lower yield (5%) compared to the mono-chloro analog (77% in ), likely due to steric and electronic challenges in introducing multiple halogen substituents .

Melting Points and Stability: The mono-chloro-phenyl compound () has a moderate melting point (126–128°C), suggesting crystalline stability suitable for X-ray analysis .

NMR Spectral Trends :

• Imidazole proton signals (e.g., δ 7.58 ppm in ) are sensitive to substituent electronic effects. Electron-withdrawing groups (Cl, F) deshield aromatic protons, shifting resonances downfield .

Notes and Limitations

Synthetic Challenges : The low yield of dichloro-difluorophenyl derivatives () highlights the difficulty of multi-halogenation reactions, necessitating optimized conditions for scale-up .

Data Gaps : Direct experimental data (e.g., melting points, bioactivity) for 1,5-bis(4-chlorophenyl)-1H-imidazole are unavailable, requiring extrapolation from analogs.

Substituent Trade-offs : While chloro groups enhance stability and bioactivity, they may reduce solubility, complicating formulation for pharmaceutical use .

Q & A

Q. What are the common synthetic routes for 1,5-Bis(4-chlorophenyl)-1H-imidazole, and how do reaction conditions influence yield?

The synthesis typically involves multi-step condensation reactions. For example, the imidazole ring can be formed via cyclocondensation of aldehydes/ketones with amines under acidic catalysis. Substituent positioning (e.g., 4-chlorophenyl groups) is controlled by precursor selection and reaction stoichiometry. Optimizing solvent polarity (e.g., ethanol vs. DMF) and temperature (80–120°C) significantly impacts yield, with higher temperatures favoring cyclization but risking decomposition .

Q. Which analytical techniques are most effective for characterizing 1,5-Bis(4-chlorophenyl)-1H-imidazole?

Key methods include:

• X-ray crystallography for definitive structural confirmation, particularly to resolve Cl-substituent orientations and intermolecular interactions (e.g., C–H···π bonds) .
• NMR spectroscopy (¹H/¹³C) to verify substitution patterns, with aromatic proton signals in δ 7.2–8.0 ppm indicating para-chlorophenyl groups.
• Mass spectrometry (HRMS) for molecular weight validation, ensuring no side products (e.g., incomplete chlorination) .

Q. How should researchers handle stability and storage of this compound?

The compound is thermally stable under inert atmospheres (N₂/Ar) but may degrade upon prolonged exposure to moisture or UV light. Store in amber vials at –20°C, with desiccants like silica gel. Thermal gravimetric analysis (TGA) data suggest decomposition initiates at ~200°C, requiring caution during high-temperature reactions .

Advanced Research Questions

Q. How can crystallographic data inconsistencies (e.g., bond angle deviations) be resolved for this compound?

Discrepancies in bond angles (e.g., C–N–C variations) often arise from torsional strain or intermolecular packing. Use SHELXL for refinement, incorporating anisotropic displacement parameters and twin-law corrections for high-resolution data. Cross-validate with WinGX/ORTEP for visualization of electron density maps and hydrogen-bonding networks .

Q. What strategies address contradictory bioactivity results in antimicrobial assays?

Variations in MIC values may stem from:

• Substituent electronic effects : Electron-withdrawing Cl groups enhance membrane penetration but may reduce target binding affinity.
• Assay conditions : Standardize broth microdilution protocols (e.g., pH 7.4, 37°C) and use clinical pathogen strains for comparability. Confirm results via time-kill kinetics and checkerboard assays for synergy/antagonism .

Q. How can computational modeling predict the compound’s interaction with biological targets?

Combine density functional theory (DFT) to optimize geometry (B3LYP/6-31G* basis set) with molecular docking (AutoDock Vina) against targets like fungal CYP51 or bacterial topoisomerase IV. Validate docking poses using crystallographic data and molecular dynamics simulations (50 ns trajectories) to assess binding stability .

Q. What are the challenges in scaling up synthesis without compromising purity?

Scale-up risks include:

• Byproduct formation : Monitor intermediates via HPLC and employ flash chromatography for purification.
• Solvent selection : Replace high-boiling solvents (e.g., DMF) with recyclable alternatives (e.g., cyclopentyl methyl ether) to streamline isolation.
• Catalyst recycling : Use immobilized acid catalysts (e.g., polystyrene-SO₃H) to enhance reusability and reduce waste .

Methodological Notes

• For crystallography : Collect data at low temperature (100 K) to minimize thermal motion artifacts. Use MoKα radiation (λ = 0.71073 Å) for small-molecule structures .
• For bioassays : Include positive controls (e.g., fluconazole for antifungal studies) and solvent controls (DMSO <1% v/v) to avoid false positives .